![molecular formula C25H24Cl2N2O4 B5142498 4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide](/img/structure/B5142498.png)
4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide, also known as ML167, is a small molecule inhibitor that has been widely used in scientific research applications. The compound has shown potential in the treatment of various diseases, including cancer and Alzheimer's disease.
Mechanism of Action
4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide works by inhibiting the activity of NMT, which is an essential enzyme for the replication of various viruses. By inhibiting NMT, this compound can prevent the replication of viruses, including Ebola and other deadly viruses. Additionally, this compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the activity of NMT, which is essential for the replication of various viruses. Additionally, this compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain, which is a hallmark of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, making it readily available for research applications. Additionally, this compound has been extensively characterized, and its mechanism of action is well understood. However, this compound has some limitations for lab experiments. The compound has limited solubility in water, which can make it challenging to work with in certain experiments. Additionally, this compound has been shown to have some toxicity in cell lines at high concentrations.
Future Directions
There are several future directions for the research on 4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide. One potential direction is to explore the use of this compound in the treatment of other viral infections, including HIV and influenza. Another potential direction is to investigate the potential of this compound in the treatment of other neurodegenerative diseases, including Parkinson's disease. Additionally, future research could focus on developing new analogs of this compound with improved solubility and reduced toxicity.
Synthesis Methods
4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of several reagents and solvents, including 4-chlorobenzyl chloride, 3-chloro-4-(4-morpholinyl)aniline, and 3-methoxybenzoic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.
Scientific Research Applications
4-[(4-chlorobenzyl)oxy]-N-[3-chloro-4-(4-morpholinyl)phenyl]-3-methoxybenzamide has been extensively used in scientific research applications, particularly in the field of drug discovery. The compound has been shown to inhibit the activity of a specific enzyme, the N-myristoyltransferase (NMT), which plays a critical role in the replication of various viruses, including the Ebola virus. This compound has also been shown to have potential in the treatment of Alzheimer's disease, as it can reduce the accumulation of beta-amyloid plaques in the brain.
properties
IUPAC Name |
N-(3-chloro-4-morpholin-4-ylphenyl)-4-[(4-chlorophenyl)methoxy]-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24Cl2N2O4/c1-31-24-14-18(4-9-23(24)33-16-17-2-5-19(26)6-3-17)25(30)28-20-7-8-22(21(27)15-20)29-10-12-32-13-11-29/h2-9,14-15H,10-13,16H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMNYOSHJIDBEDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)Cl)OCC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.